Cas no 62787-75-1 (Decanoic acid, 4-[bis(2-hydroxyethyl)amino]-2-butynyl ester)

• Product Name: Decanoic acid, 4-[bis(2-hydroxyethyl)amino]-2-butynyl ester
• CAS No: 62787-75-1
• MF: C₁₈H₃₃NO₄
• MW: 327.458925962448
• CID: 431243
• PubChem ID: 71382779
• Update Time: 2025-04-19

Decanoic acid, 4-[bis(2-hydroxyethyl)amino]-2-butynyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 4-[bis(2-hydroxyethyl)amino]-2-butynyl ester
• 4-[bis(2-hydroxyethyl)amino]but-2-ynyl decanoate
• DTXSID20805150
• 62787-75-1
• 4-[BIS(2-HYDROXYETHYL)AMINO]BUT-2-YN-1-YL DECANOATE

• Inchi： 1S/C18H33NO4/c1-2-3-4-5-6-7-8-11-18(22)23-17-10-9-12-19(13-15-20)14-16-21/h20-21H,2-8,11-17H2,1H3
• InChI Key： YJVRJOXJECWREP-UHFFFAOYSA-N
• SMILES： O(CC#CCN(CCO)CCO)C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 327.24109
• Monoisotopic Mass: 327.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 70